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Compound of Interest

Compound Name:
2-(2-(Benzyloxy)phenyl)propan-2-

OL

Cat. No.: B12283894

Get Quote

Executive Summary
2-(2-(Benzyloxy)phenyl)propan-2-ol (CAS: Analogous to 57732-89-5 series) is a lipophilic

tertiary alcohol intermediate, primarily utilized in the synthesis of dihydrobenzofurans and

related pharmaceutical scaffolds. Characterized by a bulky ortho-benzyloxy group and a gem-

dimethyl carbinol moiety, this molecule exhibits low aqueous solubility and high sensitivity to

acidic environments.

This guide provides a structural analysis of its solubility profile, predictive modeling where

empirical monographs are absent, and validated protocols for its dissolution, purification, and

stability testing.

Key Technical Insight: Unlike simple cumyl alcohols, this compound possesses a latent

reactivity. In acidic media, it undergoes cyclization to form 2,2-dimethyl-2,3-dihydrobenzofuran

or 2,2-dimethylbenzofuran, making solvent pH control critical during dissolution and

processing.
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Understanding the structural determinants of solubility is prerequisite to experimental design.

The molecule features a hydrophobic "butterfly" shape created by the two aromatic rings

(phenyl and benzyl) flanking the central polar alcohol.

Table 1: Structural & Physical Descriptors
Property Value / Description Source/Method

Molecular Formula Stoichiometry

Molecular Weight 242.31 g/mol Calculated

Predicted LogP 3.5 – 3.9
Consensus Modeling

(XLogP3)

H-Bond Donors 1 (Tertiary Alcohol) Structural Analysis

H-Bond Acceptors 2 (Ether + Alcohol) Structural Analysis

Physical State
Solid (Crystalline) or Viscous

Oil

Analog Comparison (2-(2-

benzylphenyl)propan-2-ol)

Melting Point Est. 50–80 °C Analogous Benzhydrols

pKa ~14-15 (Alcohol)
Neutral species in

physiological pH

Solubility Profile
The solubility of 2-(2-(Benzyloxy)phenyl)propan-2-ol is governed by Van der Waals

interactions from its aromatic domains, overriding the polarity of the single hydroxyl group.

Solvent Compatibility Matrix
Data derived from structural analogs and lipophilicity principles.
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Solvent Class Specific Solvent Solubility Rating
Process
Application

Chlorinated
Dichloromethane

(DCM), Chloroform

Very High (>100

mg/mL)

Synthesis, Extraction,

NMR

Polar Aprotic THF, Ethyl Acetate High (>50 mg/mL)
Reaction Medium,

Workup

Aromatic Toluene, Benzene High Recrystallization (Hot)

Alcohols
Methanol, Ethanol,

IPA

Moderate (Temp.

Dependent)

Crystallization

(Cooling)

Aliphatic
Hexane, Heptane,

Cyclohexane
Low (<5 mg/mL)

Anti-solvent, Wash

solvent

Aqueous Water, PBS (pH 7.4)
Insoluble (<0.1

mg/mL)

By-product removal

(Washing)

Critical Stability Note: Acidic Solvents
Do not dissolve this compound in acidic alcohols (e.g., HCl/MeOH) or use acidic mobile phases

without buffering. The ortho-benzyloxy group facilitates an intramolecular attack or elimination

mechanism, leading to rapid degradation.

Experimental Protocols
Protocol A: Gravimetric Solubility Determination (Shake-
Flask)
For precise solubility measurement in non-reactive solvents.

Preparation: Weigh approx. 50 mg of the compound into a 4 mL borosilicate vial.

Addition: Add the target solvent in 100 µL increments.

Equilibration: Vortex for 30 seconds after each addition. If undissolved, sonicate at 25°C for 5

minutes.
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Saturation: If the solid persists after 1 mL total volume, place the vial in a shaker at 25°C for

24 hours.

Analysis: Filter the supernatant (0.22 µm PTFE filter) and quantify via HPLC-UV (254 nm).

Note: Use a neutral mobile phase (e.g., Acetonitrile/Water with Ammonium Acetate, no

TFA).

Protocol B: Purification via Anti-Solvent Crystallization
Designed to leverage the differential solubility between Toluene/EtOAc and Aliphatics.

Dissolution: Dissolve crude 2-(2-(Benzyloxy)phenyl)propan-2-ol in the minimum volume of

warm Ethyl Acetate (approx. 40°C).

Anti-Solvent Addition: Slowly add Heptane dropwise while stirring until a persistent

cloudiness (turbidity) appears.

Nucleation: Re-heat slightly to clear the solution, then allow it to cool slowly to room

temperature (22°C).

Maturation: If oiling out occurs (common with benzyl ethers), seed with a pure crystal or

scratch the glass surface. Cool to 4°C for 4 hours.

Isolation: Filter the white crystalline solid and wash with cold 9:1 Heptane:EtOAc.

Mechanism of Instability (Visualization)
The following diagram illustrates the critical "Process Chemistry" pathway where solubility

testing in acidic media fails due to chemical transformation.

Figure 1: Acid-catalyzed degradation pathway affecting solubility analysis.
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Solubility Screening Workflow
Use this logic flow to select the optimal solvent system for your specific application (Reaction

vs. Purification).

Figure 2: Decision matrix for solvent selection based on application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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